trans-(4-Hydroxycyclohexyl)-carbamic acid allyl ester
Overview
Description
Trans-(4-Hydroxycyclohexyl)-carbamic acid allyl ester (THCA-AE) is a synthetic ester of trans-4-hydroxycyclohexyl carbamic acid. It is a colorless crystalline solid with a pKa of 7.2 and a melting point of 129-132°C. It is a versatile compound with a wide range of applications in scientific research. In
Scientific Research Applications
Trans-(4-Hydroxycyclohexyl)-carbamic acid allyl ester has a variety of applications in scientific research. It is used as a component of an enzyme-linked immunosorbent assay (ELISA) for the detection of human immunoglobulin G (IgG). It is also used in the synthesis of novel compounds with therapeutic potential, such as a new class of antifungal agents. In addition, trans-(4-Hydroxycyclohexyl)-carbamic acid allyl ester is used in the synthesis of novel inhibitors of protein tyrosine phosphatases, which are important for the regulation of signal transduction pathways.
Mechanism of Action
Trans-(4-Hydroxycyclohexyl)-carbamic acid allyl ester is an allosteric inhibitor of protein tyrosine phosphatases (PTPs). It binds to the active site of the enzyme, blocking the substrate from binding and preventing the enzyme from catalyzing the reaction. This inhibition of PTP activity leads to the activation of downstream signaling pathways and the regulation of cellular processes.
Biochemical and Physiological Effects
trans-(4-Hydroxycyclohexyl)-carbamic acid allyl ester has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that trans-(4-Hydroxycyclohexyl)-carbamic acid allyl ester can inhibit the growth of several human cancer cell lines, including prostate, breast, and lung cancer cells. In addition, trans-(4-Hydroxycyclohexyl)-carbamic acid allyl ester has been shown to have anti-inflammatory and antifungal effects. It has also been shown to have protective effects against oxidative stress and to modulate the expression of several genes involved in the regulation of cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
Trans-(4-Hydroxycyclohexyl)-carbamic acid allyl ester has several advantages for use in laboratory experiments. It is a potent inhibitor of PTPs, which makes it useful for studying the regulation of signal transduction pathways. In addition, it is relatively stable and can be synthesized in a straightforward manner. However, there are some limitations to its use in laboratory experiments. For example, its solubility in aqueous solutions is limited, and it is not very soluble in organic solvents.
Future Directions
The potential applications of trans-(4-Hydroxycyclohexyl)-carbamic acid allyl ester are far-reaching and its use in scientific research is likely to continue to expand. Future research could focus on its use in the development of novel therapeutics for the treatment of cancer and other diseases. In addition, further studies could explore its potential as an antioxidant and its ability to modulate gene expression. Finally, research could be conducted to develop new methods for the synthesis of trans-(4-Hydroxycyclohexyl)-carbamic acid allyl ester and its derivatives.
properties
IUPAC Name |
prop-2-enyl N-(4-hydroxycyclohexyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3/c1-2-7-14-10(13)11-8-3-5-9(12)6-4-8/h2,8-9,12H,1,3-7H2,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOBPUXQRQBUHRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC(=O)NC1CCC(CC1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans (4-Hydroxy-cyclohexyl)-carbamic acid allyl ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{[(Prop-2-yn-1-yl)amino]methyl}cyclohexan-1-ol](/img/structure/B1465317.png)
![[2-(Furan-3-yl)phenyl]methanamine](/img/structure/B1465321.png)
![{[5-(Methoxymethyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetic acid](/img/structure/B1465325.png)
![10-chloro-2-(chloromethyl)pyrimido[1,2-b]indazol-4(6H)-one](/img/structure/B1465326.png)
![1-{[(Propan-2-yl)amino]methyl}cyclohexan-1-ol](/img/structure/B1465334.png)
![[4-(Difluoromethyl)phenyl]methanamine](/img/structure/B1465335.png)
![4-Methanesulfonyloxymethyl-bicyclo[2.2.2]octane-1-carboxylic acid methyl ester](/img/structure/B1465337.png)